![molecular formula C20H16ClNO2 B5763974 N-(5-chloro-2-methoxyphenyl)-2-biphenylcarboxamide](/img/structure/B5763974.png)
N-(5-chloro-2-methoxyphenyl)-2-biphenylcarboxamide
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Overview
Description
N-(5-chloro-2-methoxyphenyl)-2-biphenylcarboxamide, also known as BAY 11-7082, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized by Bayer in 1998 and has since been extensively studied for its anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
N-(5-chloro-2-methoxyphenyl)-2-biphenylcarboxamide 11-7082 inhibits the activation of NF-κB by blocking the phosphorylation and degradation of its inhibitor, IκBα. This leads to the accumulation of IκBα and the inhibition of NF-κB activation, which in turn reduces inflammation, cancer cell survival, and viral replication.
Biochemical and Physiological Effects:
This compound 11-7082 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the expression of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α), which are involved in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This compound 11-7082 has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and to inhibit the replication of viruses such as hepatitis B and C by blocking viral protein synthesis.
Advantages and Limitations for Lab Experiments
N-(5-chloro-2-methoxyphenyl)-2-biphenylcarboxamide 11-7082 has several advantages for lab experiments. It is a small molecule inhibitor that is easy to synthesize and purify. It has also been extensively studied and has a well-established mechanism of action. However, this compound 11-7082 has some limitations as well. It has been shown to have off-target effects on other signaling pathways, which can complicate its use in certain experiments. Additionally, its potency and selectivity can vary depending on the cell type and experimental conditions used.
Future Directions
There are several future directions for the use of N-(5-chloro-2-methoxyphenyl)-2-biphenylcarboxamide 11-7082 in scientific research. One area of interest is the development of more potent and selective inhibitors of NF-κB activation. Another area of interest is the exploration of the role of NF-κB in various diseases and the development of novel therapies targeting this pathway. Additionally, this compound 11-7082 could be used in combination with other drugs to enhance their efficacy or to overcome drug resistance in cancer and viral infections.
Synthesis Methods
The synthesis of N-(5-chloro-2-methoxyphenyl)-2-biphenylcarboxamide 11-7082 involves the reaction of 5-chloro-2-methoxyaniline with 2-biphenylcarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure this compound 11-7082.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-2-biphenylcarboxamide 11-7082 has been used in a wide range of scientific research applications. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation, cancer, and viral infections. This compound 11-7082 has also been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the replication of viruses such as hepatitis B and C.
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClNO2/c1-24-19-12-11-15(21)13-18(19)22-20(23)17-10-6-5-9-16(17)14-7-3-2-4-8-14/h2-13H,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGIOVDROQKAGNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=CC=C2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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